Cas no 1270530-57-8 (2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1270530-57-8
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6216439
• PubChem ID: 129944023
• Update Time: 2025-10-24

2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol
• 1270530-57-8
• 2-amino-2-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-ol
• EN300-1928775

• Inchi： 1S/C10H11F4NO/c1-9(15,5-16)6-2-3-7(8(11)4-6)10(12,13)14/h2-4,16H,5,15H2,1H3
• InChI Key： HEGIKKZMEKYCRJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(CO)N

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol

Professional Introduction to 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1270530-57-8)

2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270530-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including an amino group, a fluoro-substituted phenyl ring, and a trifluoromethyl moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The structural framework of 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol incorporates several key functional groups that are of particular interest in drug discovery. The presence of the amino group (–NH₂) suggests potential for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the fluoro-substituent at the 3-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system and influence its reactivity and binding affinity.

Moreover, the trifluoromethyl group (–CF₃) is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding interactions with biological targets. This group is frequently incorporated into drug candidates due to its ability to improve pharmacokinetic profiles and therapeutic efficacy. The combination of these structural elements in 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol makes it a promising candidate for further investigation in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the exploration of fluorinated aromatic compounds for their potential applications in medicinal chemistry. The fluorine atom's ability to influence molecular properties such as polarity, lipophilicity, and metabolic stability has made fluorinated compounds valuable tools in drug design. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to their biological targets, leading to improved therapeutic outcomes.

Research involving 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol has focused on its potential role as an intermediate in the synthesis of more complex pharmacological agents. The compound's structural features make it a versatile building block for constructing molecules with tailored biological activities. For example, modifications at the amino group could lead to derivatives with enhanced solubility or targeted receptor interactions, while the fluoro and trifluoromethyl substituents could be leveraged to optimize metabolic stability and bioavailability.

One particularly intriguing aspect of 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and dysregulation of kinase activity is implicated in various diseases, including cancer. The combination of an amino group and electron-withdrawing fluoro and trifluoromethyl substituents suggests that this compound may interact effectively with kinase active sites. Recent studies have shown that fluorinated aromatic compounds can exhibit potent inhibitory effects on kinases by modulating their binding interactions with substrates.

Additionally, the compound's structural motif has been explored in the context of antimicrobial applications. The presence of both fluorine and trifluoromethyl groups can contribute to enhanced antimicrobial activity by disrupting bacterial cell membranes or inhibiting essential enzymatic pathways. This aligns with current trends in antimicrobial drug discovery, where novel chemical entities are sought to combat rising resistance issues associated with conventional antibiotics.

The synthesis of 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol involves sophisticated organic transformations that highlight its complexity as a chemical entity. Key synthetic steps include nucleophilic substitution reactions at the fluoro-substituted phenyl ring, followed by functional group interconversions to introduce the amino and trifluoromethyl groups. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity.

In terms of analytical characterization, 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol exhibits distinct spectroscopic signatures that can be exploited for its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton (¹H) and carbon (¹³C) NMR, provides detailed information about the molecular structure due to the unique chemical environments of each atom. Additionally, mass spectrometry (MS) can be employed to confirm molecular weight and fragmentation patterns characteristic of fluorinated compounds.

The physicochemical properties of 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-1-ol, such as solubility, melting point, and logP value (partition coefficient), are critical factors that influence its suitability for pharmaceutical applications. For instance, solubility in common solvents is essential for formulation development, while logP values can provide insights into membrane permeability and oral bioavailability. These properties are often optimized during drug development to ensure effective delivery and absorption in vivo.

As research continues to advance our understanding of fluorinated compounds in medicine, 2-amino-2-three-fluro--(triflurormethyle)-phneply-propan--(one) is poised to play a significant role in shaping future therapeutic strategies. Its unique structural features offer opportunities for designing molecules with improved efficacy, selectivity, and pharmacokinetic profiles. By leveraging cutting-edge synthetic methodologies and analytical techniques